(3S*,4R*)-1-(3-cyclohexylpropanoyl)-4-(4-methoxyphenyl)-N,N-dimethylpyrrolidin-3-amine

• IUPAC Name: 3-cyclohexyl-1-[(3S,4R)-3-(dimethylamino)-4-(4-methoxyphenyl)pyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C22H34N2O2/c1-23(2)21-16-24(22(25)14-9-17-7-5-4-6-8-17)15-20(21)18-10-12-19(26-3)13-11-18/h10-13,17,20-21H,4-9,14-16H2,1-3H3/t20-,21+/m0/s1
• InChI Key: FRVSYAIBZJAFSY-LEWJYISDSA-N
• Canonical SMILES: CN(C)C1CN(CC1C2=CC=C(C=C2)OC)C(=O)CCC3CCCCC3
• Isomeric SMILES: CN(C)[C@@H]1CN(C[C@H]1C2=CC=C(C=C2)OC)C(=O)CCC3CCCCC3
• Molecular Formula: C22H34N2O2
• Molecular Weight: 358.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been explored through various methodologies, including asymmetric 1,3-dipolar cycloaddition reactions, highlighting efficient procedures to achieve high yields and selectivity. For example, a practical large-scale synthesis of related pyrrolidin-3-ol compounds achieved a 51% overall yield without using chromatography, demonstrating the feasibility of synthesizing complex amines with specific configurations efficiently (Kotian et al., 2005).

Molecular Structure Analysis

The molecular structure of similar compounds is often characterized using advanced spectroscopic techniques, such as 1D and 2D NMR, to determine their unique configurations and the spatial arrangement of atoms. For instance, unusual formations of substituted pyran rather than expected products under typical reaction conditions have been reported, demonstrating the complexity and unexpected outcomes in the synthesis of these molecules (Filipan-Litvić et al., 2007).

Chemical Reactions and Properties

The reactivity and chemical behavior of compounds with similar structures have been studied, revealing insights into their potential chemical reactions. Cycloaddition reactions, for example, have been utilized to synthesize cyclohexenone derivatives, showcasing the diverse reactivity and applications of these compounds in synthetic chemistry (Kozmin et al., 2003).

Physical Properties Analysis

Investigations into the physical properties of related compounds, such as melting points, solubility, and crystal structure, have provided valuable information for their practical application and handling. Crystallographic studies have elucidated the detailed molecular arrangements and intermolecular interactions, critical for understanding the stability and solid-state properties of these compounds (Odabaşoǧlu et al., 2003).

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents, stability under different conditions, and potential for further functionalization, have been extensively studied. The synthesis and reactivity of pyrrolidine derivatives, for example, highlight the versatility of these compounds in forming structurally diverse and complex molecules with potential applications in various chemical domains (Fleck et al., 2003).